1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-(4-fluorophenyl)-3,5-dimethylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C12H11FN2O2/c1-7-11(12(16)17)8(2)15(14-7)10-5-3-9(13)4-6-10/h3-6H,1-2H3,(H,16,17)
• InChI Key: NKCDCNWWMFTZPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=C(C=C2)F)C)C(=O)O
• Molecular Formula: C12H11FN2O2
• DSSTOX Substance ID: DTXSID50363435
• Molecular Weight: 234.23 g/mol
• CAS RN: 288251-63-8

Description

The compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms. The presence of a carboxylic acid group (-COOH) and a fluorophenyl group (C6H4F) are also indicated in the name.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds often involve reactions such as Suzuki coupling, which is a common method for creating carbon-carbon bonds using boronic acids.

Chemical Reactions Analysis

Again, without specific information, it’s difficult to comment on the chemical reactions involving this compound. Pyrazole derivatives are known to participate in a variety of chemical reactions, often serving as precursors or intermediates in the synthesis of more complex molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. For example, similar compounds like 4-fluorophenylboronic acid have a molecular weight of 139.92 g/mol and a melting point between 255.0°C to 259.0°C.

Scientific Research Applications

• Scientific Field: Medicinal Chemistry
  • Application Summary : Pyrrole derivatives, such as “1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid”, are known to be biologically active and are often used in medicinal chemistry. They can be found in many natural products and marketed drugs.
  • Methods of Application : The specific methods of application or experimental procedures would depend on the specific study or experiment being conducted. Typically, these compounds are synthesized in a laboratory and then tested for their biological activity using various in vitro and in vivo methods.
  • Results or Outcomes : The results or outcomes would also depend on the specific study or experiment. In general, pyrrole derivatives have been found to have a wide range of biological activities, including antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial, and many more.

Safety And Hazards

As with any chemical compound, handling “1-(4-fluorophenyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid” would require appropriate safety measures. For instance, 4-fluorophenylboronic acid is known to be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.

Future Directions

The future directions for this compound would likely depend on its potential applications. Pyrazole derivatives are a topic of ongoing research in medicinal chemistry due to their wide range of biological activities.

Synthesis routes and methods

Procedure details

Then, ethyl 1-(4-fluorophenyl)-3,5-dimethylpyrazole-4-carboxylate (15.5 g) was dissolved in a mixed solvent of ethanol (30 ml) and water (30 ml). Sodium hydroxide (2.75 g) was added and the mixture was stirred at a refluxing temperature for 30 min. After evaporation of ethanol, dilute hydrochloric acid was added to the residue. The obtained solid was recrystallized from aqueous methanol solution to give the title compound (11.5 g), melting point: 219–220° C.

Citations

インターロイキン-15, 17 を標的とする新規抗リウマチ薬Y-320 の創製

牛尾博之 - 2015 - catalog.lib.kyushu-u.ac.jp

関節リウマチ (Rheumatoid Arthritis: RA) は一種の自己免疫疾患であり, 本来は自己を守るべき免疫細胞が自己組織 (自己抗原) に対して攻撃を行うことにより発症するものと考えられている. RA の…

Number of citations: 6 catalog.lib.kyushu-u.ac.jp